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Compound of Interest

Compound Name: Acrylonitrile-d3
CAS No.: 53807-26-4
Cat. No.: B1340574
Get Quote
. J

Executive Safety Directive

WARNING: Acrylonitrile-d3 (Vinyl cyanide-d3) is chemically identical to non-labeled
acrylonitrile regarding toxicity. It is a potent carcinogen, highly volatile, and rapidly absorbed
through the skin.

The "Isotope Fallacy": Do not let the small volumes associated with deuterated standards
(NMR samples) induce complacency. A single drop (~50 pL) on unprotected skin can result in
significant systemic absorption due to its high permeation rate.

Immediate Action Summary
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Parameter Requirement Critical Note

Butyl Rubber or Silver Standard Nitrile degrades in <5

Primary Glove . .
Shield/4H® minutes.

If outside hood: Full-face

Respiratory Fume Hood Mandatory ) )
respirator (Organic Vapor).
) ] Safety glasses are insufficient
Eye Protection Chemical Splash Goggles o
for volatile liquids.
) ] Flash point is -1°C (30°F);
Clothing Flame-Resistant Lab Coat

highly flammable.

Hazard Architecture & Mechanism|[1][2]

To handle Acrylonitrile-d3 safely, you must understand the mechanism of its threat. It is not
merely an irritant; it is a systemic toxin.

» Metabolic Toxicity: Acrylonitrile is metabolized in the liver to cyanide via cytochrome P450.
While the deuterium isotope effect (k_H/k_D) might slightly alter metabolic rates, you must
assume the toxicity profile is identical to the protonated form.

» Vapor Pressure: With a vapor pressure of ~109 hPa at 20°C, it evolves hazardous
concentrations immediately upon opening a vial. The OSHA Permissible Exposure Limit
(PEL) is extremely low (2 ppm).

o Polymerization: Like its non-deuterated counterpart, Acrylonitrile-d3 can polymerize
explosively if the stabilizer (usually MEHQ) is consumed or removed, or if exposed to strong
bases.

PPE Technical Specifications
Glove Selection: The Nitrile Trap

Most laboratories default to nitrile gloves. For Acrylonitrile, nitrile provides a false sense of

security.
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e The Science: Acrylonitrile molecules are small and polar. They permeate the nitrile polymer
matrix rapidly.

» Data Comparison:
o Nitrile (0.11 mm): Breakthrough time < 2 minutes.
o Butyl Rubber (0.3 mm): Breakthrough time > 480 minutes.
o Laminate (Silver Shield/4H): Breakthrough time > 480 minutes.[1]

Protocol for NMR Preparation (Microliter Volumes): If you lack dexterity with thick Butyl gloves
for NMR tube loading, use the Laminate Liner Method:

e Don a Silver Shield/4H® laminate glove (chemically impermeable but loose fit).

e Don a standard Nitrile glove over the laminate glove (to compress the loose plastic and
provide grip).

e Result: Maximum protection with acceptable dexterity.[2]

Respiratory Protection[5][6][7]

e Primary Control: All handling must occur within a certified chemical fume hood with a face
velocity of 80—100 fpm.

e Secondary Control (Spill/lEmergency): Full-face air-purifying respirator with Organic Vapor
(OV) cartridges.

o Why Full-Face? Acrylonitrile is a severe lachrymator (eye irritant). Half-masks leave
mucous membranes exposed.

Operational Protocol: NMR Sample Preparation

This workflow is designed to maintain anhydrous conditions (critical for d3-solvents) while
maximizing safety.

Phase 1: Pre-Operational Setup
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« Verify Ventilation: Check fume hood flow monitor.
* Prepare Waste: Have a dedicated liquid organic waste container inside the hood.

o Deuterium Exchange Prevention: Ensure all glassware (NMR tubes, pipettes) is oven-dried.
Acrylonitrile-d3 is hygroscopic; moisture introduces H20 peaks and can degrade the
solvent.

Phase 2: The Transfer (Ampule/Vial to Tube)

Start: Ampule/Vial

Open in Hood
(Point away from body)

!

Transfer via
Glass Syringe/Pipette

Drip/Splash?

Wipe with Absorbent Pad Cap NMR Tube Immediately
(Dispose as Haz Waste) (Parafilm Seal)

Dispose Syringe/Pipette
in Segregated Waste

Click to download full resolution via product page
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Figure 1: Safe Transfer Workflow for Acrylonitrile-d3. Note the decision point for spills.

e Opening: If using an ampule, score the neck and snap away from you inside the hood. If
using a septum vial, use a gas-tight syringe to avoid over-pressurizing the vial.

e Transfer:
o Use a glass syringe or a positive-displacement pipette.

o Why? Standard air-displacement pipettes can drip volatile solvents due to vapor pressure
buildup inside the pipette shaft.

o Sealing: Cap the NMR tube immediately. Wrap the cap with Parafilm to prevent evaporation
and atmospheric moisture exchange.

Emergency Response & Disposal
Exposure Response

e Skin Contact:

[e]

IMMEDIATE: Move to safety shower/sink.

o

Remove contaminated clothing while rinsing.

Flush for 15 minutes minimum.

[¢]

o

Note: Do not use organic solvents (ethanol) to wash skin; this increases absorption. Use
soap and water.[2]

 Inhalation: Remove victim to fresh air only if safe to do so. Administer oxygen if trained.

Waste Management

Deuterated solvents are often expensive, leading researchers to mix them with general waste.

e Segregation: Acrylonitrile-d3 waste must be segregated from oxidizers (e.g., nitric acid) to
prevent reaction.
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e Labeling: Clearly label as "Acrylonitrile-d3 Waste - Toxic/Flammable." Do not simply label
"Organic Waste."

» Decontamination: Empty ampules should be placed in a fume hood to off-gas residual
vapors before disposal in glass waste, or treated as solid hazardous waste depending on
local EHS regulations.

PPE Decision Logic

Use this logic flow to determine the necessary protection level based on your specific
experimental volume.

Glove: Laminate Liner

+ Nitrile Outer

<5 mL (NMR Prep) >[Nz lelele Ao 0I(Ne]
Handling Acrylonitrile-d3
8 Glove: Full Butyl Rubber
> 5 mL (Synthesis) [—» (0.3mm+)

Fume Hood +

Ready-Access Respirator

Click to download full resolution via product page
Figure 2: Risk-Based PPE Selection Matrix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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